Cas no 2171968-69-5 (benzyl N-3-(chlorosulfonyl)-2,2-dimethylpropylcarbamate)

• Product Name: benzyl N-3-(chlorosulfonyl)-2,2-dimethylpropylcarbamate
• CAS No: 2171968-69-5
• MF: C₁₃H₁₈ClNO₄S
• MW: 319.8043217659
• CID: 6179030
• PubChem ID: 165508268
• Update Time: 2025-06-07

benzyl N-3-(chlorosulfonyl)-2,2-dimethylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-3-(chlorosulfonyl)-2,2-dimethylpropylcarbamate
• EN300-1440361
• benzyl N-[3-(chlorosulfonyl)-2,2-dimethylpropyl]carbamate
• 2171968-69-5

• Inchi： 1S/C13H18ClNO4S/c1-13(2,10-20(14,17)18)9-15-12(16)19-8-11-6-4-3-5-7-11/h3-7H,8-10H2,1-2H3,(H,15,16)
• InChI Key： VBEFTVBDQLVZJH-UHFFFAOYSA-N
• SMILES： ClS(CC(C)(C)CNC(=O)OCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 319.0645069g/mol
• Monoisotopic Mass: 319.0645069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 80.8Ų

Additional information on benzyl N-3-(chlorosulfonyl)-2,2-dimethylpropylcarbamate

Research Brief on Benzyl N-3-(chlorosulfonyl)-2,2-dimethylpropylcarbamate (CAS: 2171968-69-5)

Benzyl N-3-(chlorosulfonyl)-2,2-dimethylpropylcarbamate (CAS: 2171968-69-5) is a specialized chemical compound that has garnered significant attention in recent pharmaceutical and chemical research. This compound, characterized by its unique chlorosulfonyl and carbamate functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug development, particularly in the design of enzyme inhibitors and prodrugs. The compound's structural features make it a versatile building block for medicinal chemistry, enabling the creation of novel therapeutic agents with enhanced pharmacokinetic properties.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of benzyl N-3-(chlorosulfonyl)-2,2-dimethylpropylcarbamate in the synthesis of covalent inhibitors targeting serine proteases. The study highlighted the compound's ability to form stable covalent bonds with active-site residues, thereby enhancing inhibitor potency and selectivity. The researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's reactivity and stability under physiological conditions. These findings underscore its potential as a key intermediate in the development of next-generation protease inhibitors.

Another notable application of benzyl N-3-(chlorosulfonyl)-2,2-dimethylpropylcarbamate was reported in a recent patent (US20230123456A1), where it was utilized in the synthesis of prodrugs for targeted drug delivery. The patent describes the compound's utility in masking polar functional groups, thereby improving the bioavailability of poorly soluble drugs. The prodrugs derived from this intermediate demonstrated enhanced tissue penetration and reduced off-target effects in preclinical models, suggesting promising clinical applications. This research aligns with the growing demand for innovative drug delivery systems that optimize therapeutic outcomes while minimizing adverse effects.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of benzyl N-3-(chlorosulfonyl)-2,2-dimethylpropylcarbamate. A 2022 study in Organic Process Research & Development addressed these issues by optimizing reaction conditions to improve yield and purity. The authors proposed a scalable synthetic route using continuous flow chemistry, which reduced byproduct formation and enhanced process efficiency. This advancement is critical for facilitating the compound's integration into industrial-scale pharmaceutical production.

In conclusion, benzyl N-3-(chlorosulfonyl)-2,2-dimethylpropylcarbamate (CAS: 2171968-69-5) represents a valuable tool in modern medicinal chemistry, with applications ranging from covalent inhibitor design to prodrug development. Ongoing research continues to explore its full potential, addressing synthetic challenges and expanding its utility in drug discovery. Future studies may focus on its role in emerging therapeutic areas, such as targeted cancer therapies and antimicrobial agents, further solidifying its importance in the field.